Cas no 1267797-19-2 (2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol)

• Product Name: 2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol
• CAS No: 1267797-19-2
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6594356
• PubChem ID: 82210156
• Update Time: 2025-05-30

2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol
• EN300-1595897
• 2-[4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-yl]ethan-1-ol
• 1267797-19-2

• Inchi： 1S/C9H16N4O/c10-6-8-9(7-2-1-3-7)13(4-5-14)12-11-8/h7,14H,1-6,10H2
• InChI Key： AOYNWAHJYUIUBN-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(CN)N=N1)C1CCC1

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77Ų

Additional information on 2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol

Exploring the Potential of 2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol (CAS No. 1267797-19-2) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol (CAS No. 1267797-19-2) has emerged as a compound of significant interest. This molecule, characterized by its unique triazole and cyclobutyl structural motifs, is being extensively studied for its potential applications in drug development. Researchers are particularly intrigued by its ability to serve as a versatile scaffold for designing novel therapeutic agents targeting a range of diseases.

The compound's aminomethyl group and triazole ring system contribute to its remarkable chemical properties, making it a promising candidate for modulating biological targets. Recent studies have highlighted its potential in addressing some of the most pressing medical challenges, including antimicrobial resistance and neurodegenerative disorders. As the pharmaceutical industry continues to search for innovative solutions, 2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol stands out as a molecule with considerable promise.

One of the most exciting aspects of this compound is its role in the development of small-molecule inhibitors. The triazole moiety, in particular, has been shown to interact effectively with various enzyme active sites, making it a valuable component in the design of targeted therapies. This has led to increased interest from both academic researchers and pharmaceutical companies, who are exploring its potential in treating conditions such as cancer and infectious diseases.

From a synthetic chemistry perspective, the preparation of 2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol presents interesting challenges and opportunities. The incorporation of the cyclobutyl ring adds structural rigidity to the molecule, which can be advantageous in drug design by improving target binding specificity. Recent advances in click chemistry methodologies have made the synthesis of such triazole-containing compounds more efficient, opening new avenues for structure-activity relationship studies.

The compound's potential extends beyond traditional pharmaceutical applications. In the field of chemical biology, researchers are investigating its use as a molecular probe to study biological systems. Its unique structural features make it particularly suitable for protein-ligand interaction studies, providing valuable insights into drug-target recognition processes. This dual utility as both a therapeutic candidate and a research tool significantly enhances its value to the scientific community.

As interest in personalized medicine grows, compounds like 2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol are becoming increasingly important. Their modular nature allows for precise structural modifications to optimize pharmacological properties for specific patient populations. This aligns well with current trends in drug development, where there is a strong emphasis on creating more targeted and effective therapies with fewer side effects.

The future research directions for this compound are particularly exciting. Scientists are exploring its potential in combination therapies, where it could be used alongside existing drugs to enhance efficacy or overcome resistance. Additionally, its application in diagnostic imaging is being investigated, leveraging its chemical properties to develop novel contrast agents or radiotracers for medical imaging techniques.

From a commercial perspective, the market for specialized pharmaceutical intermediates like 2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol is expected to grow significantly in the coming years. As drug discovery becomes more sophisticated, the demand for high-quality, structurally diverse building blocks is increasing. This compound, with its unique combination of functional groups, is well-positioned to meet this demand.

Quality control and characterization of 2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol remain critical aspects of its development. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, are essential for ensuring the purity and consistency of this compound. These quality assurance measures are particularly important as the compound moves closer to potential clinical applications.

In conclusion, 2-4-(aminomethyl)-5-cyclobutyl-1H-1,2,3-triazol-1-ylethan-1-ol (CAS No. 1267797-19-2) represents an exciting area of research in modern medicinal chemistry. Its unique structural features, combined with its versatile applications, make it a compound of significant interest to researchers across multiple disciplines. As our understanding of its properties and potential applications continues to grow, this molecule may well play an important role in the development of next-generation therapeutics.